Cas no 67109-74-4 (5-(Acetyloxy)methyl-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano3,2-dthiazole-6,7-diol Diacetate (Ester))

5-(Acetyloxy)methyl-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano3,2-dthiazole-6,7-diol Diacetate (Ester) structure
67109-74-4 structure
Product Name:5-(Acetyloxy)methyl-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano3,2-dthiazole-6,7-diol Diacetate (Ester)
CAS No:67109-74-4
MF:C14H19NO7S
MW:345.368163347244
CID:1060225
PubChem ID:11739453
Update Time:2024-10-28

5-(Acetyloxy)methyl-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano3,2-dthiazole-6,7-diol Diacetate (Ester) Chemical and Physical Properties

Names and Identifiers

    • 5-[(Acetyloxy)methyl]-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano[3,2-d]thiazole-6,7-diol Diacetate (Ester)
    • 5-[(Acetyloxy)methyl]-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano[3,2-d]thiazole-6,7-
    • 5-[(Acetyloxy)methyl]-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano[3,2-d]thiazole-6,7-diol Diacetate (Est...
    • (3ar,5r,6s,7r,7ar)-5-(acetoxymethyl)-2-methyl-5,6,7,7a-tetrahydro-3ah-pyrano[3,2-d]thiazole-6,7-diyl diacetate
    • 1,2-(2-Methyl-1-thia-3-aza-2-propene-1,3-diyl)-1,2-dideoxy-alpha-D-glucopyranose 3,4,6-triacetate
    • [(3Ar,5R,6S,7R,7aR)-6,7-diacetyloxy-2-methyl-5,6,7,7a-tetrahydro-3aH-pyrano[3,2-d][1,3]thiazol-5-yl]
    • 5-(Acetyloxy)methyl-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano3,2-dthiazole-6,7-diol Diacetate (Ester)
    • 67109-74-4
    • InChI=1/C14H19NO7S/c1-6-15-11-13(21-9(4)18)12(20-8(3)17)10(5-19-7(2)16)22-14(11)23-6/h10-14H,5H2,1-4H3/t10-,11-,12-,13-,14-/m1/s1
    • [(3aR,5R,6S,7R,7aR)-6,7-diacetyloxy-2-methyl-5,6,7,7a-tetrahydro-3aH-pyrano[3,2-d][1,3]thiazol-5-yl]methyl acetate
    • (3ar,5r,6s,7r,7ar)-5-(acetoxymethyl)-2-methyl-5,6,7,7a-tetrahydro-3ah-pyrano[3,2-d]thiazole-6,7-diyldiacetate
    • Inchi: 1S/C14H19NO7S/c1-6-15-11-13(21-9(4)18)12(20-8(3)17)10(5-19-7(2)16)22-14(11)23-6/h10-14H,5H2,1-4H3/t10-,11-,12-,13-,14-/m1/s1
    • InChI Key: HFGXRMOCEYNLGH-DHGKCCLASA-N
    • SMILES: S1C(C)=N[C@H]2[C@@H]1O[C@H](COC(C)=O)[C@H]([C@@H]2OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 345.08822312g/mol
  • Monoisotopic Mass: 345.08822312g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126
  • XLogP3: 0

5-(Acetyloxy)methyl-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano3,2-dthiazole-6,7-diol Diacetate (Ester) Pricemore >>

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